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This guide provides a comprehensive comparison of the mechanical properties of Polysulfone
(PSU)-based composites against other high-performance thermoplastic composites, namely
Polyetheretherketone (PEEK) and Polyetherimide (PEI). The data presented is compiled from
various studies to offer a benchmark for material selection in demanding applications.

Comparative Analysis of Mechanical Properties

The selection of a polymer matrix for a fiber-reinforced composite is critical in determining the
final mechanical performance of the component. Polysulfone (PSU) is a high-performance
amorphous thermoplastic known for its good thermal stability, and mechanical strength.[1] This
section benchmarks PSU-based composites against those fabricated with PEEK and PEI, two
other leading high-performance thermoplastics. The data is presented for composites
reinforced with both carbon fiber and glass fiber, two of the most common reinforcements in the
industry.

Carbon Fiber Reinforced Composites

Carbon fiber reinforcement significantly enhances the strength and stiffness of thermoplastic
polymers, making them suitable for lightweight structural applications.
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PSU - 30% PEEK - 30% PEI - 30%
Property . ] . Test Method
Carbon Fiber Carbon Fiber Glass Fiber
_ 170 - 425 MPa][2]
Tensile Strength 138 MPa 3l 110 MPa[4] ASTM D3039
Flexural Modulus 14 GPa[5] 19 GPa[5] 9 GPa[4] ASTM D790
Notched Izod
59 - 100 J/m[5] 78 - 120 J/m[5] 90 J/m ASTM D256
Impact
Rockwell M
95[5] 107[4] 125[4] ASTM D785
Hardness

Glass Fiber Reinforced Composites

Glass fiber reinforcement offers a cost-effective solution for improving the mechanical

properties of thermoplastics, providing a good balance of performance and price.

PSU - 30% PEEK - 30% PEI - 30%
Property ] ] . Test Method

Glass Fiber Glass Fiber Glass Fiber
Tensile Strength 104 MPa[?2] 158 MPa]6] 110 MPa[4] ASTM D3039
Flexural Modulus 7.6 GPa[7] 9.7 GPa[6] 9 GPa[4] ASTM D790
Notched Izod

69 J/m 80 J/m[6] 90 J/m ASTM D256
Impact
Rockwell M

90-99[4] 103[4] 125[4] ASTM D785
Hardness

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on

ASTM standards.

ASTM D3039: Tensile Properties of Polymer Matrix

Composite Materials
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This test method is used to determine the in-plane tensile properties of polymer matrix
composites reinforced by high-modulus fibers.[8][9][10]

Specimen Preparation:

o Test specimens are cut from cured panels or molded laminates to specified dimensions. A
common specimen size is a constant rectangular cross-section of 25 mm (1 in) wide and 250
mm (10 in) long.[11]

» Optional tabs can be bonded to the ends of the specimen to prevent gripping damage.[11]

e Specimens are conditioned at a standard laboratory temperature and humidity (typically
23°C and 50% relative humidity) prior to testing.[8]

Test Procedure:

The specimen is carefully mounted in the grips of a universal testing machine (UTM),
ensuring proper alignment to minimize bending stresses.[8][12]

e An extensometer or strain gauges are attached to the specimen to measure strain.

o Auniaxial tensile load is applied at a constant crosshead speed until the specimen fails. The
test should be conducted to achieve failure within 1 to 10 minutes.[11][12]

e Load and strain data are recorded continuously throughout the test.[8]
Data Analysis:
e A stress-strain curve is plotted from the recorded data.

e The ultimate tensile strength, tensile modulus, and strain at break are calculated from the
stress-strain curve.[8]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics and Electrical Insulating Materials

This test method is used to determine the flexural properties of plastics and polymer
composites.[13][14]
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Specimen Preparation:

e Specimens are prepared as rectangular bars of specific dimensions. A common size for
molded plastics is 12.7 mm wide, 3.2 mm thick, and 127 mm long.[13]

e Specimens are conditioned according to ASTM D618, if applicable.[13]

Test Procedure:

The test is conducted using a three-point bending setup on a universal testing machine.[11]
[15]

e The support span is set to be 16 times the depth (thickness) of the specimen.[13]

e The specimen is centered on the supports, and the loading nose applies a load to the
midpoint of the specimen.[16]

e The load is applied at a specified crosshead speed, which is calculated based on the
specimen's dimensions to maintain a constant strain rate.[13]

e The test is continued until the specimen breaks or reaches 5% strain on the outer surface.
[11][15]

o Load and deflection data are recorded throughout the test.[16]
Data Analysis:

o The flexural strength and flexural modulus are calculated from the load-deflection curve.[13]

ASTM D256: Determining the 1zod Pendulum Impact
Resistance of Plastics

This test method is used to determine the impact resistance of plastics by measuring the
energy absorbed in breaking a standard notched specimen.[17][18]

Specimen Preparation:
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e Specimens are precisely cut to standard dimensions, typically 63.5 mm long, 12.7 mm wide,
and 3.2 mm thick.[18]

e AV-notch is machined into the specimen to create a stress concentration point.[18][19]

e Specimens are conditioned for at least 40 hours at 23°C and 50% relative humidity after
notching.[19]

Test Procedure:

e The notched specimen is securely clamped in a vertical position in the 1zod impact tester
with the notch facing the direction of the pendulum strike.[18]

o A pendulum of a known weight is released from a specified height, striking and breaking the
specimen.[18]

e The energy absorbed by the specimen during the fracture is determined by the height to
which the pendulum swings after impact.[18]

o A minimum of five specimens are tested to obtain an average impact resistance value.[19]
[20]

Data Analysis:

e The impact strength is calculated as the absorbed energy divided by the thickness of the
specimen and is typically reported in J/m or ft-Ib/in.[20]

Mandatory Visualizations
Experimental Workflow for Mechanical Characterization

The following diagram illustrates the general workflow for determining the key mechanical
properties of polymer composites.
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Caption: Workflow for mechanical characterization of composites.

ASTM D3039 Tensile Test Workflow
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This diagram details the specific steps involved in performing a tensile test according to ASTM

D3039.
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Caption: ASTM D3039 Tensile Test Workflow.

ASTM D790 Flexural Test Workflow

This diagram outlines the procedure for conducting a three-point bending flexural test as per
ASTM D790.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Benchmarking Mechanical Properties of Polysulfone
(PSU)-Based Composites: A Comparative Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b080366#benchmarking-mechanical-
properties-of-baps-based-composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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